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Compound of Interest

Compound Name: Z-Pro-leu-ala-nhoh

Cat. No.: B044236

Technical Support Center: Z-Pro-Leu-Ala-NHOH

This technical support center provides guidance on the solubility and preparation of stock
solutions for Z-Pro-Leu-Ala-NHOH, a synthetic peptide derivative. The information is intended
for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQSs)
Q1: What is the molecular weight of Z-Pro-Leu-Ala-NHOH?

The molecular weight of Z-Pro-Leu-Ala-NHOH is 448.52 g/mol .

Q2: How should I store the solid Z-Pro-Leu-Ala-NHOH powder?

It is recommended to store the lyophilized powder at temperatures below 0°C, such as -20°C,
for long-term stability.

Q3: In which solvents is Z-Pro-Leu-Ala-NHOH soluble?

Z-Pro-Leu-Ala-NHOH is expected to be soluble in organic solvents such as Dimethyl Sulfoxide
(DMSO). While specific quantitative data is limited, peptides with similar structures readily
dissolve in DMSO. lts solubility in ethanol and water is likely to be lower.

Q4: How should | prepare a stock solution of Z-Pro-Leu-Ala-NHOH?
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A general protocol for preparing a stock solution is provided in the "Experimental Protocols"
section below. It is recommended to start with a small amount of the compound to test solubility
in your chosen solvent.

Q5: How should | store the Z-Pro-Leu-Ala-NHOH stock solution?

Stock solutions should be aliquoted into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. These aliquots should be stored at -20°C or -80°C.

Troubleshooting Guide

Issue Possible Cause Recommended Solution

- Try increasing the solvent
volume.- Use Dimethyl
) Sulfoxide (DMSO) as the
Inappropriate solvent.-

Compound will not dissolve o solvent.- Gently warm the
Compound has precipitated

- Insufficient solvent volume.-

] solution (e.g., in a 37°C water
out of solution. )
bath) and vortex or sonicate to

aid dissolution.

- Ensure the final
concentration of the organic
solvent (e.g., DMSO) in your
Precipitation observed after The compound has limited experimental buffer is low and
adding to aqueous buffer solubility in aqueous solutions.  compatible with your assay.-
Prepare a more dilute stock
solution before adding to the

aqueous buffer.

- Always use freshly prepared

- Degradation of the stock stock solutions or properly
. ) solution due to improper stored aliquots.- Avoid multiple
Inconsistent experimental
" storage.- Inaccurate freeze-thaw cycles.- Ensure
results
concentration of the stock the compound was fully
solution. dissolved when preparing the

stock solution.
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Quantitative Data Summary

Physicochemical Properties of Z-Pro-Leu-Ala-NHOH

Property Value
Molecular Formula C22H32N406
Molecular Weight 448.52 g/mol
Recommended Storage (Solid) Below 0°C

Solubility of Z-Pro-Leu-Ala-NHOH

Solvent Solubility

) ) Soluble (Specific concentration data not widely
Dimethyl Sulfoxide (DMSO)

available)
Ethanol Expected to be sparingly soluble
Water Expected to be poorly soluble

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Z-Pro-Leu-Ala-NHOH in
DMSO.

Materials:

Z-Pro-Leu-Ala-NHOH (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer
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e Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need:

o Mass (mg) =10 mmol/L* 1 mL* (1 L/1000 mL)* 448.52 g/mol * (1000 mg /1 g) = 4.4852
mg

o Weigh the compound: Carefully weigh out approximately 4.49 mg of Z-Pro-Leu-Ala-NHOH
and place it in a sterile microcentrifuge tube.

e Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
compound.

» Dissolve the compound: Close the tube tightly and vortex the solution until the solid is
completely dissolved. If the compound does not dissolve readily, you can sonicate the tube
for a few minutes or gently warm it in a 37°C water bath.

 Visual inspection: Ensure the solution is clear and free of any visible particulates before use.

» Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Visualizations
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Stock Solution Preparation Storage
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« To cite this document: BenchChem. [Z-Pro-leu-ala-nhoh solubility and preparation of stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044236#z-pro-leu-ala-nhoh-solubility-and-
preparation-of-stock-solutions]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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